Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate;hydrochloride

• IUPAC Name: methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate;hydrochloride
• InChI: InChI=1S/C11H12FNO2.ClH/c1-15-11(14)9-4-7-2-3-13-6-8(7)5-10(9)12;/h4-5,13H,2-3,6H2,1H3;1H
• InChI Key: OJRMLSQABFLPDI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C2CNCCC2=C1)F.Cl
• Molecular Formula: C11H13ClFNO2
• Molecular Weight: 245.68 g/mol
• CAS No.: 2361760-68-9

Description

“Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-6-carboxylate;hydrochloride” is a compound that belongs to the class of 1,2,3,4-tetrahydroisoquinolines (THIQs). THIQs are a large group of natural products and synthetic compounds that exhibit diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

The synthesis of THIQs has been a subject of interest in the scientific community. The reaction was first described by Pictet and Spengler in the year 1911, wherein phenylethylamine and dimethoxymethane in the presence of aq. HCl at 100 °C were used to afford THIQ. Later, researchers have replaced dimethoxymethane with aldehydes to give one substituted THIQs.

Chemical Reactions Analysis

The chemical reactions involving THIQs have been studied extensively. For instance, the sulfoxides carrying thiophene or benzothiophene as heteroaromatic nucleophiles, when treated with trifluoroacetic anhydride at room temperature (Pummerer reaction), underwent an intramolecular alkylation.

Future Directions

The future directions in the research of THIQs involve the development of novel THIQ analogs with potent biological activity. The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community due to its diverse biological activities.

Mechanism of Action

Target of Action

It is known that 1,2,3,4-tetrahydroisoquinolines (thiq) based compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .

Mode of Action

Thiq based compounds are known to interact with their targets in a variety of ways, leading to changes in cellular function . For instance, some THIQ analogs have been found to inhibit monoamine oxidase A (MAO-A) and B (MAO-B) enzymatic activities, leading to increased monoamine neurotransmitter levels in the brain .

Biochemical Pathways

For example, they can inhibit the formation of 3,4-dihydroxyphenylacetic acid (DOPAC), lower the production of free radicals, and shift dopamine catabolism toward the catechol-O-methyltransferase (COMT)-dependent O-methylation .

Pharmacokinetics

Pharmacokinetics generally refers to the movement of drug into, through, and out of the body—the time course of its absorption, bioavailability, distribution, metabolism, and excretion .

Result of Action

Thiq analogs are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .